Cas no 332165-48-7 (Methyl 5-(4-Formylphenoxy)methyl-2-furoate)

• Product Name: Methyl 5-(4-Formylphenoxy)methyl-2-furoate
• CAS No: 332165-48-7
• MF: C₁₄H₁₂O₅
• MW: 260.242084503174
• MDL: MFCD01893198
• CID: 1085835
• PubChem ID: 773528
• Update Time: 2025-06-11

Methyl 5-(4-Formylphenoxy)methyl-2-furoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-((4-formylphenoxy)methyl)furan-2-carboxylate
• methyl 5-[(4-formylphenoxy)methyl]furan-2-carboxylate
• 5-(4-Formyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester
• AC1LGLRO
• AK-968
• methyl 5-[(4-formylphenoxy)methyl]-2-furoate
• Oprea1_520437
• Oprea1_747403
• methyl 5-(4-formylphenoxymethyl)furan-2-carboxylate
• 332165-48-7
• SMR000516355
• BBL038119
• DB-263324
• BS-37526
• CS-0240415
• Methyl5-((4-formylphenoxy)methyl)furan-2-carboxylate
• AKOS000125610
• MLS001209348
• AK-968/13163009
• HMS2825G10
• CHEMBL1452768
• MFCD01893198
• Z26335520
• DTXSID20354431
• STK299421
• METHYL5-[(4-FORMYLPHENOXY)METHYL]-2-FUROATE
• EN300-228320
• Methyl 5-(4-Formylphenoxy)methyl-2-furoate

• MDL： MFCD01893198
• Inchi： 1S/C14H12O5/c1-17-14(16)13-7-6-12(19-13)9-18-11-4-2-10(8-15)3-5-11/h2-8H,9H2,1H3
• InChI Key： AYHOLHMSJNQTNA-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC=C1COC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 260.06800
• Monoisotopic Mass: 260.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 422.2±40.0 °C at 760 mmHg
• Flash Point: 209.1±27.3 °C
• PSA: 65.74000
• LogP: 2.45770
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 5-(4-Formylphenoxy)methyl-2-furoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 5-(4-Formylphenoxy)methyl-2-furoate

Methyl 5-(4-Formylphenoxy)methyl-2-furoate (CAS No. 332165-48-7): A Comprehensive Overview in Modern Chemical Research

Methyl 5-(4-Formylphenoxy)methyl-2-furoate, identified by its CAS number 332165-48-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both a formyl group and a furoate moiety makes it a versatile intermediate for various chemical transformations, offering researchers a rich palette for designing novel therapeutic agents.

The structural composition of Methyl 5-(4-formylphenoxy)methyl-2-furoate includes a phenolic ring substituted with a formyl group at the para position, linked to a furfuryl acid ester. This configuration not only imparts reactivity for further functionalization but also suggests potential interactions with biological targets. The compound's solubility profile and stability under different conditions are critical factors that influence its utility in synthetic protocols and biological assays.

In recent years, the demand for innovative intermediates in pharmaceutical synthesis has led to increased exploration of heterocyclic compounds like Methyl 5-(4-formylphenoxy)methyl-2-furoate. The furfuryl moiety, in particular, has been studied for its role in enhancing the bioavailability and metabolic stability of drug candidates. Researchers have leveraged this compound to develop derivatives with improved pharmacokinetic properties, making it a valuable asset in medicinal chemistry libraries.

One of the most compelling aspects of Methyl 5-(4-formylphenoxy)methyl-2-furoate is its reactivity. The formyl group serves as an active site for condensation reactions, enabling the formation of Schiff bases and other nitrogen-containing heterocycles. These derivatives are often explored for their antimicrobial, anti-inflammatory, and anticancer properties. Furthermore, the ester functionality can be hydrolyzed or transesterified, providing additional pathways for structural diversification.

The synthesis of Methyl 5-(4-formylphenoxy)methyl-2-furoate typically involves multi-step organic reactions, starting from readily available precursors such as 4-formylphenol and furfuryl alcohol. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods highlight the compound's importance as a building block in modern synthetic chemistry.

Recent studies have highlighted the potential of Methyl 5-(4-formylphenoxy)methyl-2-furoate in addressing complex biological challenges. For instance, researchers have investigated its role in modulating enzyme activity and receptor binding. The compound's ability to interact with biological targets at multiple levels makes it a promising candidate for developing targeted therapies. Additionally, its structural features allow for modifications that can enhance drug-like properties such as solubility and selectivity.

The pharmaceutical industry has taken note of these advancements, with several companies incorporating Methyl 5-(4-formylphenoxy)methyl-2-furoate into their research pipelines. Collaborative efforts between academia and industry are driving innovation in drug discovery, leveraging this compound to identify novel lead compounds with therapeutic potential. The compound's versatility and well-documented synthetic pathways make it an attractive option for both small-scale academic research and large-scale industrial applications.

As our understanding of molecular interactions continues to evolve, so does the utility of Methyl 5-(4-formylphenoxy)methyl-2-furoate. Emerging technologies such as high-throughput screening and computational modeling are being used to accelerate the discovery process. These tools enable researchers to predict the behavior of this compound in complex systems, further expanding its applications in drug development and chemical biology.

In conclusion, Methyl 5-(4-formylphenoxy)methyl-2-furoate (CAS No. 332165-48-7) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for developing novel therapeutic agents. As research progresses, this compound is expected to play an increasingly important role in addressing some of the most pressing challenges in medicine today.